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Compound of Interest

Compound Name:
4-hydroxy-1-phenylquinolin-2(1H)-

one

Cat. No.: B576948 Get Quote

Essential Safety and Handling Guide for 4-
hydroxy-1-phenylquinolin-2(1H)-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
hydroxy-1-phenylquinolin-2(1H)-one. Adherence to these procedures is critical for ensuring

personnel safety and proper management of this chemical compound.

Immediate Safety and Hazard Information
4-hydroxy-1-phenylquinolin-2(1H)-one is a heterocyclic organic compound with potential

biological activity.[1] Based on available safety data, this compound is considered hazardous. It

is harmful if swallowed, causes skin irritation, and can result in serious eye damage. It may also

cause respiratory irritation. Therefore, it must be handled with appropriate precautions in a

laboratory setting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 4-hydroxy-1-
phenylquinolin-2(1H)-one and a structurally related compound.
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Property Value Source

Chemical Name
4-hydroxy-1-phenylquinolin-

2(1H)-one
N/A

CAS Number 14994-75-3 [2][3]

Molecular Formula C₁₅H₁₁NO₂ [3]

Molecular Weight 237.25 g/mol [4]

Appearance Solid

Melting Point 222–226 °C [5]

Solubility
Information not readily

available
N/A

Oral LD₅₀ (Rat)

Data not available for this

specific compound. A

structurally related compound,

4-Phenyl-3,4-

dihydrobenzo[h]quinolin-2(1H)-

one (SF3), has a reported oral

LD₅₀ of >2000 mg/kg in rats.[6]

This should be used as a

cautious reference only.

N/A

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 4-hydroxy-1-
phenylquinolin-2(1H)-one. The following operational procedures and PPE are mandatory.

Engineering Controls
Ventilation: All handling of this compound, especially when in powdered form, must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.
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Eyewash and Safety Shower: A readily accessible and operational emergency eyewash

station and safety shower are essential in the immediate work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield are

required to protect against splashes and airborne particles.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected for any signs of degradation or puncture before use and changed frequently.

Lab Coat: A full-length laboratory coat must be worn to protect street clothing and skin

from contamination.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator is necessary.

Experimental Protocol: Decontamination of
Laboratory Surfaces
Following any work with 4-hydroxy-1-phenylquinolin-2(1H)-one, all potentially contaminated

surfaces must be thoroughly decontaminated.

Preparation: Ensure all required cleaning materials are available, including absorbent pads,

an appropriate laboratory detergent, and 70% ethanol or another suitable disinfectant.

Initial Cleaning: Carefully wipe down all work surfaces (benchtops, fume hood sash, etc.)

with absorbent pads soaked in a laboratory detergent solution to remove any visible residue.

Disinfection/Secondary Cleaning: After the initial cleaning, wipe all surfaces with a 70%

ethanol solution.[7]

Waste Disposal: All cleaning materials used for decontamination must be disposed of as

hazardous waste.
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Disposal Plan
The disposal of 4-hydroxy-1-phenylquinolin-2(1H)-one and any contaminated materials must

be handled as hazardous chemical waste in accordance with all local, state, and federal

regulations. Under no circumstances should this compound or its waste be disposed of down

the drain or in regular trash.[8]

Step-by-Step Disposal Procedure
Waste Segregation:

Solid Waste: Collect all solid waste, including unused compound, contaminated PPE

(gloves, etc.), and cleaning materials, in a dedicated, clearly labeled, and leak-proof

hazardous waste container.[9][10]

Liquid Waste: If the compound is dissolved in a solvent, collect the liquid waste in a

separate, compatible, and clearly labeled hazardous waste container.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "4-hydroxy-1-phenylquinolin-2(1H)-one," and any other

components in the waste stream.

Storage: Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory, away from incompatible materials.

Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company for final disposal, which is typically incineration.[11]

Emergency Spill Response Workflow
In the event of a spill of 4-hydroxy-1-phenylquinolin-2(1H)-one, the following workflow must

be initiated immediately.
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Spill Response Workflow for 4-hydroxy-1-phenylquinolin-2(1H)-one

Immediate Actions

Spill Cleanup (for small, manageable spills)

Large or Unmanageable Spill

Post-Cleanup

Alert others in the area

Evacuate the immediate spill area

Assess the spill size and risk

Don appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Lab coat

- Respirator (if necessary)

Small Spill

Contact Environmental Health & Safety (EHS)

Large Spill

Contain the spill with absorbent pads

Carefully sweep or scoop up the solid material

Place spilled material and contaminated
cleaning supplies into a labeled

hazardous waste container

Decontaminate the spill area with
detergent and 70% ethanol

Dispose of hazardous waste through EHS

Secure the area and prevent entry

Await arrival of trained
emergency response personnel

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 4-hydroxy-1-phenylquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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